Cas no 35974-26-6 (2-Chloro-N-4-(Pyrrolidin-1-Ylsulfonyl)PhenylAcetamide)

• Product Name: 2-Chloro-N-4-(Pyrrolidin-1-Ylsulfonyl)PhenylAcetamide
• CAS No: 35974-26-6
• MF: C₁₂H₁₅ClN₂O₃S
• MW: 302.777100801468
• MDL: MFCD02580957
• CID: 1072872
• PubChem ID: 2392413
• Update Time: 2025-04-20

2-Chloro-N-4-(Pyrrolidin-1-Ylsulfonyl)PhenylAcetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-acetamide
• STK401903
• VS-03827
• 35974-26-6
• BBL013425
• 2-chloro-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]acetamide
• G38170
• 2-chloro-N-[4-(pyrrolidine-1-sulfonyl)phenyl]acetamide
• EN300-01638
• DTXSID701210471
• SR-01000040100-1
• 2-Chloro-N-[4-(pyrrolidine-1-sulfonyl)-phenyl]-acetamide
• SR-01000040100
• Z56891398
• MFCD02580957
• AKOS000122314
• 2-Chloro-N-(4-(pyrrolidin-1-ylsulfonyl)phenyl)acetamide
• 2-chloro-N-(4-pyrrolidin-1-ylsulfonylphenyl)acetamide
• 2-Chloro-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide
• ALBB-002448
• 2-Chloro-N-4-(Pyrrolidin-1-Ylsulfonyl)PhenylAcetamide

• MDL： MFCD02580957
• Inchi： 1S/C12H15ClN2O3S/c13-9-12(16)14-10-3-5-11(6-4-10)19(17,18)15-7-1-2-8-15/h3-6H,1-2,7-9H2,(H,14,16)
• InChI Key： PHDODDCKYCTMFF-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1)S(N1CCCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 302.0491912g/mol
• Monoisotopic Mass: 302.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.9Ų

2-Chloro-N-4-(Pyrrolidin-1-Ylsulfonyl)PhenylAcetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides